Cas no 5814-42-6 (3-benzyl(methyl)aminopropan-1-ol)
5814-42-6 structure
Product Name:3-benzyl(methyl)aminopropan-1-ol
CAS No:5814-42-6
MF:C11H17NO
MW:179.258783102036
MDL:MFCD00002946
CID:377023
PubChem ID:79884
Update Time:2025-04-19
3-benzyl(methyl)aminopropan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanol,3-[methyl(phenylmethyl)amino]-
- 3-(BENZYLMETHYLAMINO)-1-PROPANOL
- 3-[benzyl(methyl)amino]propan-1-ol
- 3-(N-benzyl-N-methylamino)propan-1-ol
- NSC 89745
- 3-(Benzyl(methyl)amino)propan-1-ol
- EINECS 227-381-8
- NSC-89745
- NS00046327
- EN300-106277
- FT-0694571
- 3-(benzyl-methyl-amino)-propan-1-ol
- 5814-42-6
- Z168889210
- SB85156
- MFCD00002946
- NSC89745
- AI3-52575
- 1-Propanol, 3-[methyl(phenylmethyl)amino]-
- DTXSID90973714
- SCHEMBL5744436
- YQAUZGVTGQVMPM-UHFFFAOYSA-N
- AKOS009030375
- 1-Propanol, 3-(methyl(phenylmethyl)amino)-
- 3-benzyl(methyl)aminopropan-1-ol
-
- MDL: MFCD00002946
- Inchi: 1S/C11H17NO/c1-12(8-5-9-13)10-11-6-3-2-4-7-11/h2-4,6-7,13H,5,8-10H2,1H3
- InChI Key: YQAUZGVTGQVMPM-UHFFFAOYSA-N
- SMILES: OCCCN(C)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 179.13111
- Monoisotopic Mass: 179.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.5A^2
- XLogP3: 1.4
Experimental Properties
- Density: 1.0010
- Boiling Point: 311.8°C (rough estimate)
- Flash Point: 100°C
- Refractive Index: 1.5230 (estimate)
- PSA: 23.47
- LogP: 1.50080
3-benzyl(methyl)aminopropan-1-ol Security Information
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-36/37/39
- Risk Phrases:36/37/38
3-benzyl(methyl)aminopropan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B536845-25mg |
3-[benzyl(methyl)amino]propan-1-ol |
5814-42-6 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B536845-50mg |
3-[benzyl(methyl)amino]propan-1-ol |
5814-42-6 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B536845-250mg |
3-[benzyl(methyl)amino]propan-1-ol |
5814-42-6 | 250mg |
$ 275.00 | 2022-06-07 | ||
| Enamine | EN300-106277-0.05g |
3-[benzyl(methyl)amino]propan-1-ol |
5814-42-6 | 95% | 0.05g |
$45.0 | 2023-10-28 | |
| Enamine | EN300-106277-0.1g |
3-[benzyl(methyl)amino]propan-1-ol |
5814-42-6 | 95% | 0.1g |
$67.0 | 2023-10-28 | |
| Enamine | EN300-106277-0.25g |
3-[benzyl(methyl)amino]propan-1-ol |
5814-42-6 | 95% | 0.25g |
$96.0 | 2023-10-28 | |
| Enamine | EN300-106277-0.5g |
3-[benzyl(methyl)amino]propan-1-ol |
5814-42-6 | 95% | 0.5g |
$151.0 | 2023-10-28 | |
| Enamine | EN300-106277-1.0g |
3-[benzyl(methyl)amino]propan-1-ol |
5814-42-6 | 95% | 1g |
$193.0 | 2023-06-10 | |
| Enamine | EN300-106277-2.5g |
3-[benzyl(methyl)amino]propan-1-ol |
5814-42-6 | 95% | 2.5g |
$378.0 | 2023-10-28 | |
| Enamine | EN300-106277-5.0g |
3-[benzyl(methyl)amino]propan-1-ol |
5814-42-6 | 95% | 5g |
$556.0 | 2023-06-10 |
3-benzyl(methyl)aminopropan-1-ol Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
5814-42-6 (3-benzyl(methyl)aminopropan-1-ol) Related Products
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- 88090-25-9(Benzenemethanaminium, N-(3-hydroxypropyl)-N-methyl-N-octyl-,chloride)
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- 88090-26-0(Benzenemethanaminium, N-dodecyl-N-(3-hydroxypropyl)-N-methyl-, chloride (1:1))
- 88194-96-1(1-Propanol, 3-[(phenylmethyl)amino]-, hydrobromide)
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